Cas no 68227-51-0 (2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate)

2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate Properties

Names and Identifiers

• 2-Methyl-5-oxocyclopent-1-en-1-yl butyrate
• 2-Methyl-5-oxo-1-cyclopentenyl Butyrate
• (2-methyl-5-oxocyclopenten-1-yl) butanoate
• Butanoic acid, 2-methyl-5-oxo-1-cyclopenten-1-yl ester
• CYCLOTENE BUTYRATE
• 2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate
• 2-methyl-5-oxocyclopent-1-en-1-yl butanoate
• 3-Methyl-2-hydroxy-2-cyclopenten-1-one, butyrate
• Cycloten butyrate
• Butyric Acid 2-Methyl-5-oxo-1-cyclopentenyl Ester
• AQY4Q6ZUD4
• SUJWBOKDKMEAOQ-UHFFFAOYSA-N
• 0514AC
• DS
• Butanoic acid 2-methyl-5-oxo-1-cyclopenten-1-yl ester
• +Expand

• MDL： MFCD00798052
• InChIKey： SUJWBOKDKMEAOQ-UHFFFAOYSA-N
• Inchi： 1S/C10H14O3/c1-3-4-9(12)13-10-7(2)5-6-8(10)11/h3-6H2,1-2H3
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C1C(C([H])([H])C([H])([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 182.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.094
• Heavy Atom Count: 13
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37
• Refractive Index: 1.0630 to 1.0670
• Boiling Point: 85°C/0.1mmHg(lit.)
• Flash Point: 134°C
• FEMA: 4648 | CYCLOTENE BUTYRATE
• Density: 1.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents